Methylamino-PEG2-t-butyl ester
Overview
Description
Methylamino-PEG2-t-butyl ester is a PEG derivative containing a methylamine group and a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The methylamine group is reactive with carboxylic acids, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions.
Scientific Research Applications
“Methylamino-PEG2-t-butyl ester” is a PEG derivative containing a methylamine group and a t-butyl ester . The hydrophilic PEG spacer increases solubility in aqueous media . The methylamine group is reactive with carboxylic acids, carbonyls (ketone, aldehyde) etc . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
- The hydrophilic PEG spacer in the compound increases solubility in aqueous media, making it useful in drug delivery systems .
- The methylamine group is reactive with carboxylic acids, carbonyls (ketone, aldehyde) etc., allowing it to be used for conjugation of molecules .
- The t-butyl protected carboxyl group can be deprotected under acidic conditions, exposing a carboxyl group for further conjugation .
- The compound can be used for the conjugation of molecules containing carboxyl or aldehyde groups .
- This makes it useful in bioconjugation, a chemical strategy to form a stable covalent link between two molecules, at least one of which is a biomolecule .
- In polymer science, the compound can be used in the synthesis of block copolymers .
- The reactivity of the methylamine group allows it to be used in the formation of various types of polymers .
- In nanotechnology, the compound can be used in the preparation of nanoparticle drug delivery systems .
- The hydrophilic PEG spacer can help to increase the stability and solubility of nanoparticles .
- In chemical biology, the compound can be used in the modification of proteins and other biomolecules .
- The reactivity of the methylamine group allows it to be used in the conjugation of various biomolecules .
Drug Delivery
Bioconjugation
Polymer Science
Nanotechnology
Chemical Biology
Material Science
- The hydrophilic PEG spacer in the compound increases solubility in aqueous media, making it useful in drug delivery systems .
- The methylamine group is reactive with carboxylic acids, carbonyls (ketone, aldehyde) etc., allowing it to be used for conjugation of molecules .
- The t-butyl protected carboxyl group can be deprotected under acidic conditions, exposing a carboxyl group for further conjugation .
- The compound can be used for the conjugation of molecules containing carboxyl or aldehyde groups .
- This makes it useful in bioconjugation, a chemical strategy to form a stable covalent link between two molecules, at least one of which is a biomolecule .
- In polymer science, the compound can be used in the synthesis of block copolymers .
- The reactivity of the methylamine group allows it to be used in the formation of various types of polymers .
- In nanotechnology, the compound can be used in the preparation of nanoparticle drug delivery systems .
- The hydrophilic PEG spacer can help to increase the stability and solubility of nanoparticles .
- In chemical biology, the compound can be used in the modification of proteins and other biomolecules .
- The reactivity of the methylamine group allows it to be used in the conjugation of various biomolecules .
Drug Delivery
Bioconjugation
Polymer Science
Nanotechnology
Chemical Biology
Material Science
properties
IUPAC Name |
tert-butyl 3-[2-[2-(methylamino)ethoxy]ethoxy]propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO4/c1-12(2,3)17-11(14)5-7-15-9-10-16-8-6-13-4/h13H,5-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVMNTSUPHZLJHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCOCCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methylamino-PEG2-t-butyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.